Cas no 1805087-44-8 (Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate
• CAS No: 1805087-44-8
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4804708
• Update Time: 2025-10-28

Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-6(12)3-5(8(10)11)7(13-4)9(14)15-2/h3,8H,1-2H3
• InChI Key： RUJAUNFFBYOSTG-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C(=O)OC)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate

Recent Advances in the Application of Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate (CAS: 1805087-44-8) in Chemical Biology and Pharmaceutical Research

The compound Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate (CAS: 1805087-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique difluoromethyl and iodo substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of novel kinase inhibitors, antimicrobial agents, and agrochemicals, making it a focal point of interdisciplinary research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate as a building block for the synthesis of potent and selective FGFR (fibroblast growth factor receptor) inhibitors. The difluoromethyl group was found to enhance metabolic stability, while the iodo substituent facilitated further functionalization via cross-coupling reactions. This work underscores the compound's role in addressing challenges associated with kinase inhibitor development, particularly in improving pharmacokinetic properties.

Another significant application was reported in ACS Chemical Biology, where the compound was employed in the development of novel antimicrobial agents targeting multidrug-resistant bacterial strains. The electron-withdrawing properties of the difluoromethyl group were shown to enhance the compound's ability to disrupt bacterial cell wall synthesis, while the iodo substituent allowed for targeted modifications to improve selectivity. This research opens new avenues for combating antibiotic resistance, a critical global health challenge.

From a synthetic chemistry perspective, recent advances in transition metal-catalyzed reactions have expanded the utility of Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate. A 2024 study in Organic Letters detailed an efficient palladium-catalyzed cross-coupling protocol that enables the introduction of diverse aryl and heteroaryl groups at the 5-position, significantly broadening the structural diversity accessible from this key intermediate. This methodological development has important implications for high-throughput screening in drug discovery programs.

The agrochemical industry has also benefited from research on this compound. Its structural features have been incorporated into next-generation fungicides, as reported in recent patent applications. The difluoromethyl group contributes to improved leaf penetration and rainfastness, while the iodo substituent serves as a handle for further structural optimization. These developments address the growing need for more effective crop protection agents with reduced environmental impact.

Looking forward, the unique properties of Methyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-carboxylate position it as a valuable scaffold for continued innovation in medicinal chemistry and chemical biology. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and as a precursor for PET (positron emission tomography) imaging probes. The compound's versatility and the recent methodological advances in its functionalization suggest that it will remain an important tool in drug discovery and development for years to come.